![molecular formula C12H20ClNO2 B1476272 3-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one CAS No. 2091576-62-2](/img/structure/B1476272.png)
3-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one
Overview
Description
3-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one, also known as 3-chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a cyclic ether compound with a molecular weight of 249.6 g/mol and a melting point of 86-88 °C. It is also known as a chlorinated cyclic ether. 3-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one is a colorless, odorless, and flammable liquid with a boiling point of 134-136 °C.
Scientific Research Applications
I apologize, but it seems that there is limited publicly available information on the specific scientific research applications of 3-Chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one. The searches conducted did not yield detailed applications across separate fields as requested.
However, compounds like this are often used in pharmaceutical testing and may have potential applications in medicinal chemistry, particularly in the synthesis of new drugs or as reference standards for accurate results in research settings .
properties
IUPAC Name |
3-chloro-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20ClNO2/c13-7-3-11(15)14-8-5-12(6-9-14)4-1-2-10-16-12/h1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOUFLOTXIUASNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC2(C1)CCN(CC2)C(=O)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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